Cas no 374795-01-4 (3,3-dimethyl-2-oxa-8-aza-spiro[4.5]decane)

• Product Name: 3,3-dimethyl-2-oxa-8-aza-spiro[4.5]decane
• CAS No: 374795-01-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD20278314
• CID: 2182486
• PubChem ID: 21955272
• Update Time: 2025-10-29

3,3-dimethyl-2-oxa-8-aza-spiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-2-oxa-8-aza-spiro[4.5]decane hydrochloride
• 3,3-Dimethyl-2-oxa-8-aza-spiro[4.5]decane
• F12430
• EN300-3074425
• 2-oxa-8-azaspiro[4.5]decane, 3,3-dimethyl-
• 3,3-dimethyl-2-oxa-8-azaspiro[4.5]decane
• SB36900
• ALBB-027713
• PKTOPEWHIUEXGV-UHFFFAOYSA-N
• AKOS016344459
• 3,3-Dimethyl-2-oxa-8-azaspiro[4,5]decane
• S-Acetylthioglycolic acid NHS ester
• MFCD20278314
• 374795-01-4
• SCHEMBL5768184
• 881-549-0
• 3,3-Dimethyl-2-oxa-8-azaspiro(4.5)decane
• 3,3-dimethyl-2-oxa-8-aza-spiro[4.5]decane

• MDL： MFCD20278314
• Inchi： 1S/C10H19NO/c1-9(2)7-10(8-12-9)3-5-11-6-4-10/h11H,3-8H2,1-2H3
• InChI Key： PKTOPEWHIUEXGV-UHFFFAOYSA-N
• SMILES： O1CC2(CCNCC2)CC1(C)C

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3,3-dimethyl-2-oxa-8-aza-spiro[4.5]decane

3,3-Dimethyl-2-oxa-8-aza-spiro[4.5]decane (CAS No. 374795-01-4): A Comprehensive Overview

3,3-Dimethyl-2-oxa-8-aza-spiro[4.5]decane (CAS No. 374795-01-4) is a unique spirocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry, organic synthesis, and material science. This compound features a distinctive spiro[4.5]decane core, which is characterized by a central carbon atom shared between two rings—a tetrahydrofuran (2-oxa) ring and a piperidine (8-aza) ring. The presence of 3,3-dimethyl substituents further enhances its structural complexity and potential applications.

The spirocyclic structure of 3,3-dimethyl-2-oxa-8-aza-spiro[4.5]decane makes it a valuable scaffold in drug discovery. Spirocyclic compounds are known for their three-dimensionality, which can improve binding affinity and selectivity toward biological targets. Researchers are particularly interested in this compound for its potential role in developing central nervous system (CNS) therapeutics, given the presence of the aza (nitrogen) moiety, which is often found in bioactive molecules targeting neurological pathways.

In organic synthesis, 3,3-dimethyl-2-oxa-8-aza-spiro[4.5]decane serves as a versatile intermediate. Its spirocyclic framework can be functionalized to create a wide range of derivatives, enabling the exploration of novel chemical space. This adaptability is crucial for medicinal chemists seeking to optimize drug candidates for improved pharmacokinetic properties. The compound’s stability and synthetic accessibility also make it a preferred choice for high-throughput screening and combinatorial chemistry.

Recent advancements in green chemistry have highlighted the importance of sustainable synthesis methods for spirocyclic compounds. 3,3-Dimethyl-2-oxa-8-aza-spiro[4.5]decane can be synthesized using catalytic processes that minimize waste and reduce environmental impact. This aligns with the growing demand for eco-friendly chemical production, a topic of significant interest in both academic and industrial research.

The material science community has also explored the potential of 3,3-dimethyl-2-oxa-8-aza-spiro[4.5]decane in designing functional materials. Its rigid spirocyclic structure can impart unique mechanical and thermal properties to polymers and coatings. For instance, incorporating this compound into polymeric networks may enhance their durability and resistance to degradation, making them suitable for high-performance applications.

From a market perspective, the demand for 3,3-dimethyl-2-oxa-8-aza-spiro[4.5]decane is expected to grow, driven by its applications in pharmaceuticals and advanced materials. Suppliers and manufacturers are increasingly focusing on scalable synthesis to meet the needs of research institutions and industries. Additionally, the compound’s patent landscape is evolving, with several filings highlighting its utility in drug development and material innovation.

For researchers and professionals seeking detailed information on 3,3-dimethyl-2-oxa-8-aza-spiro[4.5]decane, key questions often include: What are the synthetic routes for this compound?, How does its spirocyclic structure influence biological activity?, and What are the latest applications in material science? Addressing these queries can provide valuable insights into the compound’s versatility and future potential.

In summary, 3,3-dimethyl-2-oxa-8-aza-spiro[4.5]decane (CAS No. 374795-01-4) is a multifaceted compound with broad relevance in pharmaceuticals, organic synthesis, and material science. Its spirocyclic architecture, combined with the 3,3-dimethyl and aza-oxa functionalities, offers numerous opportunities for innovation. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing scientific and industrial developments.